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Compound of Interest

Compound Name:
4-Chloro-5-isopropylimidazole-2-

carboxylic Acid

CAS No.: 1171125-32-8

Cat. No.: B6333522

Get Quote

Executive Summary
4-Chloro-5-isopropylimidazole-2-carboxylic Acid (CAS: 1171125-32-8) is a specialized

heterocyclic building block used primarily in the synthesis of pharmaceutical intermediates and

agrochemical active ingredients. Characterized by a trisubstituted imidazole ring, this

compound features three distinct functional handles: a carboxylic acid at C2, a chlorine atom at

C4, and an isopropyl group at C5.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a researcher-

centric analysis of the compound's physicochemical behavior, reactivity profile, and necessary

safety protocols. The presence of the carboxylic acid moiety combined with the halogenated

heterocycle dictates specific handling requirements to prevent degradation (decarboxylation)

and ensure operator safety against corrosive/irritant effects.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Understanding the physical state and molecular properties is the first line of defense in risk

assessment.

Property Specification

Chemical Name
4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic

acid

CAS Number 1171125-32-8

Molecular Formula C₇H₉ClN₂O₂

Molecular Weight 188.61 g/mol

Appearance White to light cream powder/solid

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in water (pH dependent)

Acidity (pKa)
~3.0–4.0 (Carboxylic acid proton); ~10.0

(Imidazole N-H)

Storage Condition
Refrigerate (2–8°C) under inert atmosphere

(Argon/Nitrogen)

Technical Insight: The C2-carboxylic acid on an electron-deficient imidazole ring renders this

compound susceptible to thermal decarboxylation. Storage at room temperature for extended

periods may lead to the gradual release of CO₂ and formation of the corresponding 4-chloro-5-

isopropylimidazole impurity. Always store cold and dry.[1]

Hazard Identification & Toxicology (GHS
Classification)
This compound is classified as a Category 4 Acute Toxin and a Category 2 Irritant. The

biological activity of imidazole-carboxylic acids often involves interference with metabolic

pathways, necessitating strict containment.

GHS Label Elements
Signal Word:WARNING
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Pictogram: Exclamation Mark (GHS07)[2]

Hazard Statements & Mechanistic Context
Code Hazard Statement Mechanistic Explanation

H302 Harmful if swallowed

Likely bioavailability via

gastrointestinal absorption;

imidazoles can inhibit CYP450

enzymes.

H315 Causes skin irritation

Acidic functionality (COOH)

protonates skin proteins,

causing contact dermatitis.

H319 Causes serious eye irritation

Micro-particles can cause

mechanical abrasion and

chemical burns to the cornea

due to acidity.

H335 May cause respiratory irritation

Fine dust inhalation irritates

mucous membranes; systemic

absorption via lungs is a risk.

Safe Handling & Exposure Control Protocol
The Core Directive: Treat this compound as a potent sensitizer and potential decarboxylation

hazard. The following workflow integrates engineering controls with personal protective

equipment (PPE).

Experimental Workflow Visualization
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Figure 1: Hierarchical safety workflow for handling 4-Chloro-5-isopropylimidazole-2-
carboxylic Acid.
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Detailed Protocol Steps
Engineering Controls:

Primary: All weighing and transfer operations must occur inside a certified chemical fume

hood.

Secondary: If handling >10g, use a powder containment hood or glove box to prevent dust

generation.

Personal Protective Equipment (PPE):

Hands: Double-gloving with Nitrile (minimum 0.11 mm thickness) is recommended. The

outer glove should be changed immediately upon contamination.

Eyes: Chemical safety goggles (ANSI Z87.1) are required.[3][4] Safety glasses are

insufficient due to the risk of airborne dust.

Respiratory: If fume hood airflow is compromised, use a NIOSH-approved N95 or P100

particulate respirator.

Handling Technique:

Anti-Static Measures: Use an ionizing gun or anti-static brush during weighing. The dry

powder can carry a static charge, causing it to "jump" and disperse.

Solvent Addition: Add solvent to the solid, not the reverse, to minimize aerosolization.

Emergency Response & First Aid
Self-Validating Response System: In the event of exposure, the speed of neutralization

determines the severity of the injury.

Eye Contact (Critical):

Immediate Action: Flush with tepid water for 15 minutes minimum.[5] Lift eyelids to ensure

irrigation of the fornices.
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Why: The acidic nature can cause rapid corneal hazing. Immediate dilution is the only way

to prevent permanent damage.

Skin Contact:

Action: Wash with soap and water.[1][3][4][5][6][7] Do not use alcohol or organic solvents,

as these may increase transdermal absorption of the compound.

Ingestion:

Action: Rinse mouth with water.[8][1][3][4][6][7][9] Do NOT induce vomiting. The

compound is an irritant; vomiting re-exposes the esophagus to the chemical.

Fire Fighting:

Media: Water spray, Dry Chemical, CO₂.[1][4][6]

Hazard:[2][8][3][4][6] Thermal decomposition releases toxic fumes: Hydrogen Chloride

(HCl), Nitrogen Oxides (NOx), and Carbon Monoxide (CO). Firefighters must wear SCBA.

Synthesis & Application Context
For drug development professionals, this compound serves as a versatile scaffold. Its reactivity

profile is defined by the competition between the carboxylic acid and the chloro-substituent.

Reactivity Logic & Pathway[16]
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Figure 2: Reactivity pathways showing intended synthesis routes (A/C) vs. degradation risks

(B).

Amide Coupling (Path A): The carboxylic acid is the primary handle. Standard coupling

reagents (HATU, EDC) work well, but base selection is critical. Avoid strong bases that might

promote racemization if chiral centers are introduced nearby, or promote decarboxylation.

Decarboxylation Risk (Path B): Imidazole-2-carboxylic acids are intrinsically unstable at high

temperatures. Reactions involving this intermediate should be kept below 50°C whenever

possible.

SnAr Displacement (Path C): The chlorine at C4 is deactivated but can be displaced under

harsh conditions or if the imidazole nitrogen is alkylated with an electron-withdrawing group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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